3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide
Overview
Description
3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of pyridine carboxamides and has a molecular formula of C14H18BrFN2O.
Scientific Research Applications
3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide has shown promising results in various scientific research applications. One of the primary areas of research is in the development of new drugs for the treatment of various diseases. This compound has been found to have potent activity against several cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, it has also shown activity against several bacterial strains, making it a potential candidate for the development of new antibiotics.
Mechanism of Action
The exact mechanism of action of 3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins involved in the growth and proliferation of cancer cells or bacteria.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide have been studied extensively. It has been found to induce apoptosis or programmed cell death in cancer cells, leading to their death. Additionally, it has also been found to inhibit the growth and proliferation of bacteria by disrupting their cell wall synthesis.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide in lab experiments is its potent activity against cancer cells and bacteria. This makes it a valuable tool in the development of new drugs for the treatment of these diseases. However, one of the limitations is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the research and development of 3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide. One of the primary areas of research is in the development of new drugs for the treatment of cancer and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity issues. Finally, there is also potential for the development of new synthetic methods for the production of this compound, which may lead to improved yields and purity.
Synthesis Methods
The synthesis of 3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide can be achieved through a multi-step process involving the reaction of 3-bromo-6-fluoropyridine-2-carboxylic acid with pentylamine in the presence of a coupling agent such as EDCI or HATU. The resulting intermediate is then treated with acetic anhydride to obtain the final product in good yield and purity.
properties
IUPAC Name |
3-bromo-6-fluoro-N-pentylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrFN2O/c1-2-3-4-7-14-11(16)10-8(12)5-6-9(13)15-10/h5-6H,2-4,7H2,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RENOZYSOLYBNOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C1=C(C=CC(=N1)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[6-{[2-({2-[4-(aminosulfonyl)phenyl]ethyl}amino)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]-N-(1,3-benzodioxol-5-ylmethyl)butanamide](/img/structure/B2952945.png)
![3-((1-(2-(Benzo[d]isoxazol-3-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile](/img/structure/B2952946.png)
![1-(2,4-dimethylphenyl)-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-5-oxopyrrolidine-3-carboxamide](/img/structure/B2952947.png)
![N-[(2-phenylpyridin-4-yl)methyl]prop-2-enamide](/img/structure/B2952948.png)
![N-(tert-butyl)-2-methoxy-5-(2,5,7-trimethylpyrazolo[1,5-a]pyrimidin-3-yl)benzenesulfonamide](/img/structure/B2952950.png)
![N-(4-acetylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2952953.png)
amine](/img/structure/B2952964.png)
![N~2~-benzyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-alpha-asparagine](/img/structure/B2952968.png)